[1-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-ethyl]-methyl-amine hydrochloride

• IUPAC Name: 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-methylethanamine;hydrochloride
• InChI: InChI=1S/C11H15NO2.ClH/c1-8(12-2)9-3-4-10-11(7-9)14-6-5-13-10;/h3-4,7-8,12H,5-6H2,1-2H3;1H
• InChI Key: GVLJHZRORICYNE-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC2=C(C=C1)OCCO2)NC.Cl
• Molecular Formula: C11H16ClNO2
• Molecular Weight: 229.70 g/mol

Description

“[1-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-ethyl]-methyl-amine hydrochloride” is a chemical compound with the CAS Number: 654683-88-2. Its molecular weight is 193.25. The IUPAC name for this compound is 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-propanamine.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the InChI code: 1S/C11H15NO2/c1-2-9(12)8-3-4-10-11(7-8)14-6-5-13-10/h3-4,7,9H,2,5-6,12H2,1H3. This code provides a unique representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 193.25. More detailed physical and chemical properties are not available in the current literature.

Scientific Research Applications

1-(2,3-DHBDA-6-HCl has been studied extensively in the laboratory for a variety of scientific research applications. It has been used as a model compound for studying the effects of environmental pollutants on human health. The compound has also been used to study the effects of oxidative stress on cells and tissues. Additionally, it has been used to investigate the mechanisms of drug action and to study the effects of drugs on the central nervous system.

Mechanism of Action

Mode of Action

Based on its structural similarity to other compounds, it may interact with its targets through non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and van der waals forces .

Biochemical Pathways

Without specific target identification, it’s challenging to determine the exact biochemical pathways affected by this compound. Compounds with similar structures have been shown to influence various biochemical pathways, including signal transduction, enzyme catalysis, and ion channel regulation .

Pharmacokinetics

The compound’s hydrochloride salt form suggests it may be well-absorbed in the gastrointestinal tract due to increased water solubility .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the compound’s action, efficacy, and stability. For instance, the compound’s hydrochloride form suggests it may be stable and active in acidic environments, such as the stomach .

Advantages and Limitations for Lab Experiments

1-(2,3-DHBDA-6-HCl has several advantages as a model compound for laboratory experiments. It is water-soluble, making it easy to work with, and it is relatively stable, making it suitable for long-term storage. Additionally, it is relatively inexpensive and widely available. However, it is important to note that the compound can be toxic at high concentrations, and should be used with caution in laboratory experiments.

Future Directions

1-(2,3-DHBDA-6-HCl has shown potential for a wide range of applications in scientific research. Future studies should focus on further exploring the biochemical and physiological effects of the compound, as well as its potential use as a therapeutic agent. Additionally, further research should be conducted to investigate the mechanisms by which the compound modulates the activity of proteins involved in the regulation of gene expression. Finally, further research should be conducted to investigate the potential use of the compound in the treatment of various diseases.

Synthesis Methods

1-(2,3-DHBDA-6-HCl is synthesized using a three-step process. In the first step, the compound is synthesized from the reaction of 2,3-dihydro-benzo[1,4]dioxin-6-yl chloride and ethyl-methyl-amine hydrochloride in aqueous solution. The reaction is carried out at room temperature and the product is isolated as a white solid. In the second step, the product is recrystallized from a solution of methanol and water to obtain a pure compound. In the final step, the compound is further purified by recrystallization from a solution of ethanol and water.

Safety and Hazards

This compound is labeled as an irritant, indicating that it may cause skin and eye irritation, and may be harmful if inhaled or swallowed.